Cas no 2228817-23-8 (3-(4-methyloxan-4-yl)propanoic acid)

• Product Name: 3-(4-methyloxan-4-yl)propanoic acid
• CAS No: 2228817-23-8
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5993554
• PubChem ID: 23017941
• Update Time: 2025-05-19

3-(4-methyloxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyloxan-4-yl)propanoic acid
• EN300-1778948
• 2228817-23-8
• SCHEMBL5537493

• Inchi： 1S/C9H16O3/c1-9(3-2-8(10)11)4-6-12-7-5-9/h2-7H2,1H3,(H,10,11)
• InChI Key： ZGCSUFFOHGKYSD-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-(4-methyloxan-4-yl)propanoic acid

Introduction to 3-(4-methyloxan-4-yl)propanoic acid (CAS No: 2228817-23-8)

3-(4-methyloxan-4-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228817-23-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique structural motif combining an aliphatic carboxylic acid group with a methoxylated tetrahydropyran ring, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of the tetrahydropyran scaffold and the methoxy substituent introduces specific electronic and steric properties that make this compound a valuable candidate for further exploration.

The structural features of 3-(4-methyloxan-4-yl)propanoic acid suggest multiple avenues for biological activity. The carboxylic acid moiety is a well-known pharmacophore, often involved in hydrogen bonding interactions within biological targets such as enzymes and receptors. Additionally, the tetrahydropyran ring, a saturated heterocycle, is frequently encountered in natural products and drug molecules, contributing to both metabolic stability and binding affinity. The methoxy group further modulates the electronic properties of the molecule, potentially influencing its solubility and reactivity.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The structural framework of 3-(4-methyloxan-4-yl)propanoic acid bears resemblance to certain bioactive scaffolds identified in natural products known to exhibit neuroprotective or anti-inflammatory properties. For instance, derivatives of tetrahydropyrans have been explored for their potential role in modulating neurotransmitter systems, making this compound a promising candidate for further investigation in this context.

Moreover, the synthesis of 3-(4-methyloxan-4-yl)propanoic acid presents an interesting challenge from a synthetic chemistry perspective. The integration of the tetrahydropyran ring with the propanoic acid backbone requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have enabled more efficient synthesis routes for complex heterocyclic compounds like this one. These advancements not only facilitate the production of 3-(4-methyloxan-4-yl)propanoic acid but also open up possibilities for generating a library of derivatives with tailored biological activities.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug discovery. Computational modeling techniques, including molecular docking and quantum mechanical calculations, have been instrumental in predicting the binding modes of small molecules to biological targets. In the case of 3-(4-methyloxan-4-yl)propanoic acid, these methods can provide insights into how its unique structural features interact with potential targets such as enzymes or receptors. Such information is crucial for designing modified analogs with enhanced potency or selectivity.

The potential applications of 3-(4-methyloxan-4-yl)propanoic acid extend beyond pharmaceuticals. Its structural motif is also relevant in materials science, where tetrahydropyrans are used as building blocks for polymers and functional materials. The carboxylic acid group provides a site for further functionalization, allowing for the creation of hybrid materials with tailored properties. This versatility underscores the importance of exploring multifunctional compounds like this one.

In conclusion, 3-(4-methyloxan-4-yl)propanoic acid (CAS No: 2228817-23-8) represents a fascinating compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery, synthetic chemistry, and materials science. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing scientific knowledge and developing innovative solutions to complex challenges.